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Compound of Interest

Compound Name: D-Galactose-13C-4

Cat. No.: B15557677

An In-depth Technical Guide on D-Galactose-4-13C for Researchers, Scientists, and Drug
Development Professionals.

D-Galactose-4-13C is a stable isotope-labeled form of D-galactose, a naturally occurring
monosaccharide. In this molecule, the carbon atom at the fourth position (C-4) is replaced with
a heavy isotope of carbon, 13C. This isotopic labeling makes it a valuable tool in various
scientific and biomedical research applications, particularly in metabolic studies and as an
internal standard for quantitative analysis.

Core Properties and Structure

D-Galactose-4-13C shares the same chemical properties as its unlabeled counterpart, D-
galactose. It is a C-4 epimer of glucose and plays a crucial role in cellular metabolism. The key
difference lies in its molecular weight due to the presence of the 13C isotope, which allows it to
be distinguished from the naturally abundant 2C-galactose using mass spectrometry-based
techniques.

Below is a summary of its key chemical and physical properties:
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Property Value

Chemical Formula Cs13CH1206

Molecular Weight Approximately 181.15 g/mol
Isotopic Purity Typically =98 atom % 13C
Chemical Purity Often 299%

Appearance White powder

Solubility Soluble in water

The chemical structure of D-Galactose-4-13C can be represented in its pyranose ring form.
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Caption: Chemical structure of D-Galactose-4-13C (Haworth projection).

Applications in Research and Drug Development

The primary utility of D-Galactose-4-13C lies in its application as a tracer for in vivo and in vitro
metabolic studies. Its metabolic fate can be tracked and quantified, providing insights into
various biological processes.

Key Applications Include:

o Metabolic Flux Analysis: Used to trace the path of galactose through metabolic pathways,
such as the Leloir pathway, and to quantify the rate of its conversion to other metabolites like
glucose.[1]

e Quantitative Analysis: Serves as an internal standard in mass spectrometry-based assays
(GC-MS, LC-MS) for the accurate quantification of galactose in biological samples like
plasma.[2]

¢ Liver Function Testing: A key component of the 13C-Galactose Breath Test, a non-invasive
diagnostic tool to assess liver function. The rate of 3CO2 exhalation after administration of
13C-labeled galactose reflects the liver's capacity to metabolize the sugar.[3][4][5][6][7]

Experimental Protocols
Quantification of Plasma Galactose using D-Galactose-
4-3C as an Internal Standard

This protocol outlines a general procedure for the determination of D-galactose concentration
in human plasma using a stable-isotope dilution method with GC-MS analysis.[2]

Methodology:
e Sample Preparation:

o A known amount of D-Galactose-4-13C is added to a plasma sample as an internal
standard.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b15557677?utm_src=pdf-body-img
https://pubmed.ncbi.nlm.nih.gov/21818809/
https://pubmed.ncbi.nlm.nih.gov/10794741/
https://pubmed.ncbi.nlm.nih.gov/14616165/
https://pubmed.ncbi.nlm.nih.gov/15209154/
https://pubmed.ncbi.nlm.nih.gov/11181001/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4411407/
https://pubmed.ncbi.nlm.nih.gov/10411669/
https://pubmed.ncbi.nlm.nih.gov/10794741/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15557677?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

o To remove interference from the much more abundant glucose, the plasma is treated with

D-glucose oxidase.

o The sample is then purified using ion-exchange chromatography.

o Derivatization:

o The purified galactose is converted to its aldononitrile pentaacetate derivative to improve
its volatility and chromatographic properties for GC-MS analysis.

e GC-MS Analysis:

o The derivatized sample is injected into a gas chromatograph coupled to a mass
spectrometer.

o The mass spectrometer is set to monitor specific ions corresponding to the derivatized
forms of both unlabeled (*2C) and labeled (*3C) galactose.

¢ Quantification:

o The concentration of D-galactose in the original plasma sample is calculated based on the
ratio of the signal intensities of the unlabeled and 13C-labeled galactose.

13C-Galactose Breath Test for Liver Function
Assessment

This protocol describes the 13C-Galactose Breath Test, a clinical diagnostic procedure to
evaluate hepatic function.[3][4][7]

Procedure:

o Baseline Breath Sample: A baseline breath sample is collected from the patient before the
administration of the labeled galactose.

o Administration of 13C-Galactose: The patient ingests a solution containing a precisely
measured dose of 13C-labeled galactose.
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» Serial Breath Sample Collection: Breath samples are collected at regular intervals (e.qg.,
every 30 minutes) for a period of up to 4 hours.

e 13CO2z Analysis: The collected breath samples are analyzed for their $3CO2 to 2COz ratio
using isotope ratio mass spectrometry.

o Data Interpretation: The rate of appearance of 3COz in the exhaled breath is proportional to
the liver's ability to metabolize the ingested 13C-galactose. A slower rate of 13CO2 exhalation
indicates impaired liver function.

Signaling and Metabolic Pathways

D-Galactose is primarily metabolized in the liver via the Leloir pathway. The introduction of D-
Galactose-4-13C allows for the tracing of this pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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